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Cat. No.: B1683480 Get Quote

Essential guidelines for the safe and compliant disposal of Velagliflozin, a non-hazardous

investigational sodium-glucose cotransporter 2 (SGLT2) inhibitor, in a research and drug

development setting.

This document provides detailed procedures for the proper disposal of Velagliflozin, ensuring

the safety of personnel and minimizing environmental impact. While Velagliflozin is not

classified as a hazardous substance under the Resource Conservation and Recovery Act

(RCRA), it is imperative that as an investigational drug, it is disposed of with stringent protocols

to prevent its release into the environment and ensure it is rendered non-recoverable.[1][2][3]

[4]

Core Principles of Velagliflozin Disposal
The primary method for the disposal of Velagliflozin, in both pure form and in used or unused

containers, is incineration.[3][4][5][6][7] This method ensures the complete destruction of the

active pharmaceutical ingredient (API). Landfilling of non-hazardous pharmaceutical waste is

discouraged due to the potential for leaching into groundwater.[8]

Key considerations for disposal:

Segregation: Velagliflozin waste must be segregated from general and hazardous chemical

waste streams.[4]

Containment: Use designated, properly labeled containers for all Velagliflozin waste.
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Professional Disposal Service: All Velagliflozin waste should be handled and disposed of by

a licensed and approved environmental management vendor.[5][6]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the disposal of Velagliflozin in a

laboratory setting.

Personnel and Training: All personnel handling Velagliflozin waste must receive training on

chemical waste management and the specific procedures outlined in this document.[9]

Waste Categorization:

Solid Velagliflozin Waste: Includes expired or unused pure compound, contaminated

personal protective equipment (PPE), and lab consumables (e.g., weighing paper,

contaminated wipes).

Liquid Velagliflozin Waste: Includes solutions containing Velagliflozin.

Sharps Waste: Needles and syringes used for handling Velagliflozin solutions.

Empty Containers: Vials, bottles, and other containers that held Velagliflozin.

Disposal Procedures:

Solid Waste:

Place all solid Velagliflozin waste into a designated, leak-proof container clearly labeled

"Non-Hazardous Pharmaceutical Waste for Incineration" and "Velagliflozin Waste."[4]

This container is typically a white container with a blue lid.[3][4]

Liquid Waste:

Collect all liquid waste containing Velagliflozin in a compatible, sealed container.

Label the container with "Non-Hazardous Pharmaceutical Waste for Incineration" and list

the chemical components, including "Velagliflozin" and the solvent.[9]
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Sharps Waste:

Dispose of all sharps contaminated with Velagliflozin in a designated sharps container.

The sharps container should be labeled as containing non-hazardous pharmaceutical

waste.

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent if they are to be disposed

of as non-hazardous waste. The rinsate should be collected as liquid Velagliflozin waste.

Alternatively, and as a best practice for investigational drugs, dispose of empty, unrinsed

containers in the solid Velagliflozin waste stream for incineration.[5][6]

Storage:

Store all labeled Velagliflozin waste containers in a designated and secure Satellite

Accumulation Area (SAA) until they are collected by a licensed waste management

vendor.[9]

Quantitative Data Summary
The following table summarizes key chemical and physical properties of Velagliflozin relevant

to its handling and disposal.
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Property Value Reference

Chemical Name

2-[(4-

cyclopropylphenyl)methyl]-4-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]benzonitrile

[10][11]

Molecular Formula C23H25NO5 [10]

Molecular Weight 395.45 g/mol [12]

CAS Number 946525-65-1 [11][12]

Solubility Soluble in DMSO [12]

Storage Temperature -20°C [12][13]

Experimental Protocol Reference
While specific experimental protocols for the environmental degradation of Velagliflozin are

not publicly available, the mechanism of action for SGLT2 inhibitors provides insight into its

biological activity.

Mechanism of Action: Velagliflozin is an inhibitor of the sodium-glucose cotransporter 2

(SGLT2) in the renal tubules.[13] This inhibition prevents the reabsorption of glucose from the

glomerular filtrate, leading to increased urinary glucose excretion.[13][14] This mode of action

underscores the importance of preventing its entry into water systems where it could have

unintended biological effects.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Velagliflozin
waste in a laboratory setting.
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Caption: Velagliflozin Disposal Workflow.

By adhering to these procedures, researchers and drug development professionals can ensure

the safe and environmentally responsible disposal of Velagliflozin, upholding laboratory safety

standards and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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